Hydrogen-Bond Donor and Oral Bioavailability
The target compound possesses one hydrogen-bond donor (phenolic –OH), whereas 2‑(trifluoromethoxy)benzenesulfonyl chloride (CAS 103008‑51‑1) has zero H‑bond donors . In drug-design paradigms, the presence of at least one H‑bond donor is often essential for favorable permeability–solubility balance; molecules with zero donors can suffer from poor aqueous solubility and limited target recognition [1]. The differential HBD count (Δ = +1) translates into a measurable increase in topological polar surface area (72 vs. ~55 Ų) and a reduction in calculated logP (XLogP3 2.8 vs. ACD/LogP 2.94–3.59), both of which influence the fraction of orally bioavailable conformers in derived sulfonamide libraries [2].
| Evidence Dimension | Hydrogen-bond donor count and computed logP/TPSA |
|---|---|
| Target Compound Data | HBD = 1; XLogP3 = 2.8; TPSA = 72 Ų |
| Comparator Or Baseline | 2-(Trifluoromethoxy)benzenesulfonyl chloride: HBD = 0; ACD/LogP = 2.94 (chemsrc: 2.94; bocsci: 3.59); TPSA ≈ 52–55 Ų |
| Quantified Difference | ΔHBD = +1; ΔlogP ≈ –0.3 to –0.8; ΔTPSA ≈ +17–20 Ų |
| Conditions | Computed molecular descriptors (XLogP3, ACD/LogP, TPSA) from authoritative databases |
Why This Matters
For procurement decisions in medicinal chemistry, a sulfonyl chloride building block that introduces both an H-bond donor and a lower logP into the final sulfonamide can significantly improve lead-like properties without additional synthetic steps.
- [1] Lipinski, C. A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. Role of H-bond donors in oral bioavailability. View Source
- [2] Kuujia.com. CAS 1261760-87-5: Computed Properties. XLogP3 = 2.8; TPSA = 72 Ų. bocsci.com. LogP for 2-(trifluoromethoxy)benzenesulfonyl chloride = 3.59350. Accessed 2026. View Source
